Cas no 1106964-40-2 (But-3-ene-2-sulfonyl chloride)

• Product Name: But-3-ene-2-sulfonyl chloride
• CAS No: 1106964-40-2
• MF: C₄H₇ClO₂S
• MW: 154.615179300308
• MDL: MFCD19200221
• CID: 5242578
• PubChem ID: 55280641
• Update Time: 2026-03-08

But-3-ene-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• but-3-ene-2-sulfonyl chloride
• but-3-ene-2-sulfonylchloride
• 3-Butene-2-sulfonyl chloride
• But-3-ene-2-sulfonyl chloride

• MDL： MFCD19200221
• Inchi： 1S/C4H7ClO2S/c1-3-4(2)8(5,6)7/h3-4H,1H2,2H3
• InChI Key： LLECRVVISFCZRP-UHFFFAOYSA-N
• SMILES： ClS(C(C=C)C)(=O)=O

Computed Properties

• Exact Mass: 153.9855283g/mol
• Monoisotopic Mass: 153.9855283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides